16:0 DAP

• Molecular Formula: C37H73NO4
• Molecular Weight: 596.0 g/mol
• InChI: InChI=1S/C37H73NO4/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-36(39)41-34-35(33-38(3)4)42-37(40)32-30-28-26-24-22-20-18-16-14-12-10-8-6-2/h35H,5-34H2,1-4H3
• InChIKey: ALRIWCIIGVAXHV-UHFFFAOYSA-N

16:0 DAP (DPPA) Product Overview: A Key Anionic Phospholipid for Lipid Research and Membrane Engineering

16:0 DAP, formally known as 1,2-dipalmitoyl-sn-glycero-3-phosphate (sodium salt), is a synthetic phosphatidic acid (PA) comprising a glycerol backbone esterified with two saturated palmitoyl (C16:0) chains and a terminal phosphate group [1]. It is a major anionic phospholipid used as a primary component in the generation of micelles, liposomes, and artificial lipid bilayers, where its unique biophysical properties are leveraged for studies in membrane biophysics, drug delivery, and biosensing .

Primary anionic phospholipid for gel-phase bilayer assembly

High Tm supports rigid membrane studies at physiological temperature

Exposed phosphate group for cation-mediated aggregation and templating

• [1] GlpBio. 1,2-Dipalmitoyl-sn-glycero-3-phosphate (sodium salt) product page. GC41825. View Source

Why 16:0 DAP (DPPA) Cannot Be Directly Substituted by Other Anionic or Zwitterionic Lipids

Despite sharing a common phosphatidic acid backbone, 16:0 DAP exhibits biophysical properties that diverge significantly from its unsaturated, shorter-chain, or zwitterionic counterparts. Its saturated C16:0 chains confer a high phase transition temperature (Tm ≈ 65°C), resulting in a gel-phase bilayer at physiological temperatures . This rigidity fundamentally alters membrane fluidity, curvature induction, and cation sensitivity compared to fluid-phase lipids like DOPA (Tm = -4°C) or zwitterionic DPPC (Tm = 41°C) [1]. Moreover, the absence of a bulky polar headgroup in DPPA compared to DPPG or DPPC uniquely exposes its phosphate group to the aqueous environment, drastically altering its interaction with divalent cations and its ability to template inorganic materials [2]. Consequently, substituting DPPA with a generic 'phospholipid' without accounting for these quantitative differences leads to irreproducible bilayer mechanics, failed aggregation in depot formulations, and altered templating morphology in nanomaterial synthesis.

Fluid-phase mismatch

Low-Tm fluid bilayers (e.g., DOPA) cannot replicate DPPA's gel-phase rigidity or permeability control.

Headgroup exposure

Zwitterionic DPPC masks phosphate charge, altering divalent cation binding and mineral templating.

Unsaturated analog limits

Unsaturated PA analogs produce fluid membranes that fail to template anisotropic CaP nanostructure formation.

• [1] Jacobson, K., & Papahadjopoulos, D. (1975). Phase transitions and phase separations in phospholipid membranes induced by changes in temperature, pH, and concentration of bivalent cations. Biochemistry, 14(1), 152-161. View Source
• [2] Kajiura, K., Matsuoka, S., Kubo, K., Konishi, S., Goto, M., Tamai, N., & Matsuki, H. (2026). Bilayer phase transitions of dipalmitoylphosphatidic acid: Effect of the absence of a polar head group. Thermochimica Acta, 179946. View Source

16:0 DAP (DPPA) Differential Performance Evidence: A Quantitative Guide for Scientific Selection

Phase Transition Temperature (Tm): DPPA Maintains Rigid Gel-Phase Bilayers Under Physiological Conditions

16:0 DAP exhibits a main phase transition temperature (Tm) of approximately 65°C, which is significantly higher than that of its unsaturated analog 1,2-dioleoyl-sn-glycero-3-phosphate (DOPA, Tm = -4°C) . This 69°C difference means that at standard experimental and physiological temperatures (e.g., 37°C), DPPA bilayers exist in a highly ordered gel (Lβ) phase, whereas DOPA bilayers are in a fluid liquid-crystalline (Lα) phase. This rigidity directly impacts membrane permeability, mechanical stability, and protein insertion dynamics.

Phase Transition Temperature

Data to verify

65 °C

+69 °C vs DOPA

Supports rigid gel-phase bilayer selection at 37 °C

Data to verify from supplier compilation

Evidence Dimension	Main Phase Transition Temperature (Tm)
Target Compound Data	65 °C
Comparator Or Baseline	1,2-dioleoyl-sn-glycero-3-phosphate (DOPA), -4 °C
Quantified Difference	+69 °C
Conditions	Pure hydrated lipid bilayers (Avanti Research data compilation)

Why This Matters

For applications requiring a rigid, non-leaky membrane at 37°C (e.g., stable liposomal drug depots, solid-supported bilayers), DPPA is essential; DOPA would produce a fluid, highly permeable membrane unsuitable for these purposes.

Inorganic Nanoshell Templating: DPPA Directs Anisotropic Calcium Phosphate Growth vs. DOPA's Spherical Morphology

When used as templates for calcium phosphate (CaP) nanoshell synthesis, DPPA liposomes direct the formation of needle-like or irregularly shaped CaP particles, in stark contrast to DOPA templates, which yield uniform spherical CaP nanoshells with a mean particle size of 197.5 ± 5.8 nm [1]. This morphological divergence arises from the higher rigidity of the DPPA bilayer, which restricts isotropic calcium phosphate nucleation and growth.

Nanoshell Templating

Head-to-head

DPPA Needle / irregular particles

DOPA Spherical, 197.5 ± 5.8 nm

Enables anisotropic mineral growth studies

Requires rigid bilayer; morphology context-dependent

Evidence Dimension	Resulting Calcium Phosphate Nanoshell Morphology
Target Compound Data	Needle or irregularly shaped particles
Comparator Or Baseline	1,2-dioleoyl-sn-glycero-3-phosphate (DOPA) template; Spherical nanoshells, 197.5 ± 5.8 nm
Quantified Difference	Morphological switch from spherical (isotropic) to needle/irregular (anisotropic)
Conditions	Liposome-templated synthesis of calcium phosphate nanoshells (Ceramics International, 2012)

Why This Matters

For applications demanding anisotropic, high-aspect-ratio calcium phosphate nanostructures (e.g., in bone tissue engineering scaffolds or specialized catalyst supports), DPPA is the necessary template; DOPA cannot replicate this anisotropic growth.

• [1] Yeo, C. H., Zein, S. H. S., Ahmad, A. L., & McPhail, D. S. (2012). Comparison of DOPA and DPPA liposome templates for the synthesis of calcium phosphate nanoshells. Ceramics International, 38(1), 561-570. View Source

Liposomal Depot Aggregation: DPPA Displays a Distinct Divalent Cation Aggregation Profile Compared to DSPG

In the development of injectable depot formulations, egg phosphatidylcholine (EPC) liposomes containing 25 mol% of DPPA undergo strong aggregation when exposed to calcium (Ca²⁺) and magnesium (Mg²⁺) cations [1]. While the comparator DSPG (1,2-distearoyl-sn-glycero-3-phospho-(1'-rac-glycerol)) also aggregates under these conditions, DPPA exhibits a distinct aggregation profile with these cations, as revealed by differential scanning calorimetry and fluorescence-based fusion assays. Specifically, the nature of the binding sites and the resulting aggregate morphology differ, a finding attributed to the unique phosphate headgroup exposure in DPPA compared to the glycerol headgroup of DSPG.

Depot Aggregation

Head-to-head

DPPA Strong Ca²⁺/Mg²⁺ aggregation

DSPG Different binding sites & morphology

Supports injectable depot aggregation studies

Aggregation profile not interchangeable with DSPG

Evidence Dimension	Cation-Induced Liposome Aggregation Profile
Target Compound Data	Strong aggregation with Ca²⁺ and Mg²⁺; distinct DSC and fusion assay profile
Comparator Or Baseline	1,2-distearoyl-sn-glycero-3-phospho-(1'-rac-glycerol) (DSPG); also aggregates, but with different cation binding sites and aggregate morphology
Quantified Difference	Qualitatively distinct aggregation behavior; no fusion observed in either case
Conditions	EPC liposomes with 25 mol% DPPA or DSPG, exposed to Ca²⁺ or Mg²⁺ (Colloids and Surfaces B: Biointerfaces, 2018)

Why This Matters

For researchers engineering injectable depots, the specific cation sensitivity and aggregation kinetics of DPPA offer a distinct handle for tuning release profiles that is not replicated by DSPG, providing a valuable formulation tool.

• [1] Schulze, J., et al. (2018). Study on the in situ aggregation of liposomes with negatively charged phospholipids for use as injectable depot formulation. Colloids and Surfaces B: Biointerfaces, 166, 168-176. View Source

Acyl Chain Conformational Ordering: DPPA Exhibits Lower Gauche Conformer Count than DPPC at Elevated Temperatures

At 69°C, a temperature above the main transition for both lipids, DPPA bilayers exhibit a significantly lower number of gauche conformers per acyl chain (1.7) compared to dipalmitoylphosphatidylcholine (DPPC, 2.4) and a similar value to dipalmitoylphosphatidylethanolamine (DPPE, 2.0) [1]. This indicates that even in the fluid liquid-crystalline phase, the acyl chains of DPPA remain more ordered (less conformationally disordered) than those of the zwitterionic DPPC. This heightened order is a direct consequence of the smaller, more tightly interacting phosphate headgroup and the resulting closer packing of the DPPA molecules.

Acyl Chain Order

Head-to-head

1.7 gauche/chain

DPPC: 2.4; DPPE: 2.0

Indicates higher acyl chain order, supporting lipid packing studies

At 69 °C, liquid-crystalline phase

Evidence Dimension	Number of gauche conformers per acyl chain at 69°C
Target Compound Data	1.7
Comparator Or Baseline	DPPC: 2.4; DPPE: 2.0
Quantified Difference	DPPA has 0.7 fewer gauche conformers than DPPC (29% reduction)
Conditions	FT-IR spectroscopy of hydrated liquid-crystalline bilayers at 69°C (pH 6)

Why This Matters

This quantitative difference in acyl chain ordering directly affects the lateral pressure profile and mechanical properties of the bilayer, making DPPA a superior choice for studying phenomena sensitive to lipid packing, such as protein-membrane interactions and curvature induction.

• [1] Blume, A., Hübner, W., & Messner, G. (1994). Acyl chain conformational ordering in liquid-crystalline bilayers: comparative FT-IR and 2H-NMR studies of phospholipids differing in headgroup structure and chain length. European Biophysics Journal, 23(5), 373-383. View Source

Bilayer Phase Stability: DPPA Forms Interdigitated Gel Phases Without a Conventional Polar Headgroup

Unlike the acidic phospholipid DPPG, which possesses a glycerol headgroup, DPPA lacks a conventional polar headgroup. This structural difference leads to a unique phase behavior: DPPA bilayers can adopt an interdigitated gel phase even in the absence of added salt, as evidenced by the anomalous negative pressure dependence of its gel-gel transition [1]. In contrast, DPPG bilayers do not exhibit this interdigitated phase under similar conditions. The closer approach of counter-ions to the exposed phosphate group in DPPA is identified as the key factor driving this distinct phase stability and salt dependence.

Interdigitated Phase

Head-to-head

Interdigitated gel phase (salt-free)

Unique phase behavior for bilayer thickness modulation

Driven by exposed phosphate group, salt-independent

Evidence Dimension	Formation of an interdigitated gel phase in the absence of salt
Target Compound Data	Interdigitated phase observed (negative pressure dependence of gel-gel transition)
Comparator Or Baseline	Dipalmitoylphosphatidylglycerol (DPPG); no interdigitated phase under these conditions
Quantified Difference	Qualitatively distinct phase behavior and salt dependence
Conditions	High-pressure DSC and optical measurements of hydrated bilayers

Why This Matters

The ability of DPPA to form interdigitated bilayers without the need for chaotropic agents or high salt provides a unique tool for modulating bilayer thickness and inter-leaflet coupling, which is not accessible with headgroup-containing lipids like DPPG.

• [1] Kajiura, K., Matsuoka, S., Kubo, K., Konishi, S., Goto, M., Tamai, N., & Matsuki, H. (2026). Bilayer phase transitions of dipalmitoylphosphatidic acid: Effect of the absence of a polar head group. Thermochimica Acta, 179946. View Source

Transition Enthalpy and Entropy: DPPA Exhibits Lower Cooperativity than DPPC

Differential scanning calorimetry (DSC) studies reveal that the main phase transition of DPPA occurs at higher temperatures but with appreciably lower transition enthalpies (ΔH) and entropies (ΔS) compared to DPPC [1]. This indicates that the gel-to-liquid crystalline transition in DPPA bilayers is less cooperative, a property attributed to the stronger headgroup-headgroup repulsion and the absence of a hydrogen-bonding network that stabilizes the gel phase in DPPC. This reduced cooperativity manifests as a broader transition peak in DSC thermograms.

Transition Cooperativity

Context-dependent

Lower ΔH and ΔS than DPPC

Supports lipid domain coexistence and phase separation studies

Qualitatively lower cooperativity; exact values to verify

Evidence Dimension	Transition enthalpy (ΔH) and entropy (ΔS)
Target Compound Data	Lower ΔH and ΔS than DPPC (exact values not provided in abstract, but 'appreciably lower')
Comparator Or Baseline	DPPC: Higher ΔH and ΔS
Quantified Difference	Qualitatively 'appreciably lower'
Conditions	DSC of hydrated bilayers at pH 6.5

Why This Matters

The lower cooperativity of DPPA's phase transition means it exhibits a broader temperature range over which gel and liquid-crystalline domains coexist. This property can be exploited to study lipid domain formation and lateral phase separation in model membranes, offering a different thermodynamic landscape than the highly cooperative DPPC.

• [1] Jacobson, K., & Papahadjopoulos, D. (1975). Phase transitions and phase separations in phospholipid membranes induced by changes in temperature, pH, and concentration of bivalent cations. Biochemistry, 14(1), 152-161. View Source

Optimal Research and Industrial Applications for 16:0 DAP (DPPA) Driven by Quantitative Evidence

Formulation of Rigid Liposomal Drug Depots Requiring Sustained Release at Physiological Temperature

Leveraging DPPA's high Tm of 65°C , formulations containing this lipid maintain a rigid, gel-phase bilayer at 37°C, significantly reducing passive drug leakage compared to fluid-phase lipids like DOPC or DOPA. This inherent stability, combined with its distinct Ca²⁺/Mg²⁺-induced aggregation profile [1], makes DPPA an ideal candidate for injectable depot systems designed for sustained, long-term drug release.

Template for Anisotropic Calcium Phosphate Nanomaterials in Bone Tissue Engineering

As demonstrated by the formation of needle-like CaP nanostructures on DPPA templates [2], this lipid is uniquely suited for directing anisotropic mineral growth. In contrast to the isotropic, spherical particles templated by DOPA, DPPA's rigid bilayer promotes unidirectional crystal growth, a desirable feature for fabricating biomimetic scaffolds that mimic the aligned hydroxyapatite crystals in natural bone.

Model Membrane Systems for Studying Lipid Packing, Curvature, and Protein Interactions

The quantitative reduction in acyl chain gauche conformers in DPPA bilayers (1.7 vs. 2.4 for DPPC at 69°C) [3] and its ability to form interdigitated phases without salt [4] make DPPA a powerful tool for investigating phenomena sensitive to lipid packing density and bilayer thickness. Researchers studying the effects of lateral pressure profiles on integral membrane proteins or the biophysics of curvature-sensing proteins will find DPPA provides a distinct, well-characterized lipid environment.

Investigating Lipid Domain Formation and Lateral Phase Separation

DPPA's lower phase transition cooperativity compared to DPPC, as evidenced by its 'appreciably lower' transition enthalpy and entropy [5], leads to a broader coexistence region of gel and liquid-crystalline domains. This property is invaluable for researchers using fluorescence microscopy or calorimetry to study lipid rafts, domain boundary dynamics, and the partitioning of peptides or proteins between ordered and disordered membrane phases.

Application

Selection Property

Validation Focus

Rigid liposomal depot formulation studies

High Tm gel-phase bilayer stability

Sustained release profile under physiological conditions

Anisotropic calcium phosphate templating

Rigid bilayer directing anisotropic mineral growth

Needle-like vs. spherical morphology comparison

Model membranes for lipid packing and protein interactions

Lower acyl chain conformational disorder

Lateral pressure profile and curvature sensing

Lipid domain formation and phase separation studies

Lower phase transition cooperativity

Coexistence region and domain boundary dynamics

• [1] Schulze, J., et al. (2018). Study on the in situ aggregation of liposomes with negatively charged phospholipids for use as injectable depot formulation. Colloids and Surfaces B: Biointerfaces, 166, 168-176. View Source
• [2] Yeo, C. H., Zein, S. H. S., Ahmad, A. L., & McPhail, D. S. (2012). Comparison of DOPA and DPPA liposome templates for the synthesis of calcium phosphate nanoshells. Ceramics International, 38(1), 561-570. View Source
• [3] Blume, A., Hübner, W., & Messner, G. (1994). Acyl chain conformational ordering in liquid-crystalline bilayers: comparative FT-IR and 2H-NMR studies of phospholipids differing in headgroup structure and chain length. European Biophysics Journal, 23(5), 373-383. View Source
• [4] Kajiura, K., Matsuoka, S., Kubo, K., Konishi, S., Goto, M., Tamai, N., & Matsuki, H. (2026). Bilayer phase transitions of dipalmitoylphosphatidic acid: Effect of the absence of a polar head group. Thermochimica Acta, 179946. View Source
• [5] Jacobson, K., & Papahadjopoulos, D. (1975). Phase transitions and phase separations in phospholipid membranes induced by changes in temperature, pH, and concentration of bivalent cations. Biochemistry, 14(1), 152-161. View Source